9-(2-methoxy-5-methylphenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• IUPAC Name: 9-(2-methoxy-5-methylphenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C22H29N5O3/c1-14(2)9-12-27-20(28)18-19(24(4)22(27)29)23-21-25(10-6-11-26(18)21)16-13-15(3)7-8-17(16)30-5/h7-8,13-14H,6,9-12H2,1-5H3
• InChI Key: VEEFWCYDXZGEMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CCC(C)C
• Molecular Formula: C22H29N5O3
• Molecular Weight: 411.5 g/mol
• CAS No.: 923408-50-8

Description

9-(2-methoxy-5-methylphenyl)-1-methyl-3-(3-methylbutyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C22H29N5O3 and its molecular weight is 411.506. The purity is usually 95%.
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Scientific Research Applications

X-Ray Crystallography and Molecular Structure

• The study by Wang et al. (2011) demonstrates the use of X-ray diffraction to determine the crystal structure of a complex molecule, highlighting the importance of structural analysis in understanding compound properties (Wang et al., 2011).

Drug Discovery and Receptor Antagonism

• Research on thieno[2,3-d]pyrimidine-2,4-dione derivatives by Sasaki et al. (2003) illustrates the process of designing non-peptide LHRH antagonists, showcasing the role of heterocyclic compounds in targeting specific receptors for therapeutic purposes (Sasaki et al., 2003).